4-(4-methoxybenzoyl)-N-(2-methoxyethyl)-1H-pyrrole-2-carboxamide

• IUPAC Name: 4-(4-methoxybenzoyl)-N-(2-methoxyethyl)-1H-pyrrole-2-carboxamide
• InChI: InChI=1S/C16H18N2O4/c1-21-8-7-17-16(20)14-9-12(10-18-14)15(19)11-3-5-13(22-2)6-4-11/h3-6,9-10,18H,7-8H2,1-2H3,(H,17,20)
• InChI Key: XNIBFMABPPGKSA-UHFFFAOYSA-N
• Canonical SMILES: COCCNC(=O)C1=CC(=CN1)C(=O)C2=CC=C(C=C2)OC
• Molecular Formula: C16H18N2O4
• Molecular Weight: 302.32 g/mol

Description

The compound “4-(4-methoxybenzoyl)-N-(2-methoxyethyl)-1H-pyrrole-2-carboxamide” is a complex organic molecule. It contains a pyrrole ring, which is a five-membered aromatic ring with one nitrogen atom. The molecule also contains methoxy (OCH3) and carboxamide (CONH2) functional groups.

Molecular Structure Analysis

The molecular structure of this compound would be based on the arrangement of its atoms and the bonds between them. The pyrrole ring, being aromatic, contributes to the stability of the molecule. The methoxy groups are electron-donating, which can influence the compound’s reactivity.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its molecular structure. Factors such as polarity, molecular weight, and the presence of functional groups all influence properties like solubility, melting point, and boiling point.

Scientific Research Applications

Antioxidant Activity

Benzofuran derivatives, including our compound of interest, have demonstrated antioxidant properties. .

Drug Design and Development

Benzofuran derivatives serve as versatile scaffolds for designing novel drugs. Researchers can modify our compound to create analogs with improved pharmacological properties. Its potential as a lead compound for drug development warrants further investigation.

!Benzofuran

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For example, if this compound is intended for use as a drug, its mechanism of action would depend on how it interacts with biological targets in the body.

Safety and Hazards

Without specific information, it’s hard to provide details on the safety and hazards associated with this compound. As with any chemical, appropriate safety precautions should be taken when handling it.

Future Directions

The future directions for research on this compound would depend on its intended applications. If it shows promise as a drug, for example, future research might focus on optimizing its synthesis, studying its mechanism of action, or testing its efficacy in clinical trials.